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For Researchers, Scientists, and Drug Development Professionals

Introduction

Canfosfamide (formerly known as TLK286) is a glutathione analog prodrug designed for
targeted cancer therapy. Its mechanism of action relies on the elevated levels of glutathione S-
transferase P1-1 (GST P1-1), an enzyme frequently overexpressed in a variety of solid tumors,
including ovarian and non-small cell lung cancer.[1][2] In the presence of GST P1-1,
Canfosfamide is activated, releasing a potent DNA alkylating agent.[1][3] This active metabolite
forms covalent bonds with nucleic acids and proteins, inducing cellular stress and ultimately
leading to apoptosis in cancer cells.[3] This targeted activation makes Canfosfamide selectively
cytotoxic to tumor cells while sparing normal tissues with lower GST P1-1 expression.[2]

These application notes provide detailed protocols for two common cell viability assays, the
MTT and CellTiter-Glo® assays, to quantitatively assess the cytotoxic effects of Canfosfamide
on cancer cell lines.
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Mechanism of Action of Canfosfamide

The cytotoxic activity of Canfosfamide is initiated by its enzymatic activation within cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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